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Compound of Interest

Compound Name: M-525

Cat. No.: B608794 Get Quote

Technical Support Center: M-525
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the

menin-MLL inhibitor, M-525.

Frequently Asked Questions (FAQs)
Q1: What is M-525 and what is its mechanism of action?

M-525 is a first-in-class, highly potent, and irreversible small-molecule inhibitor of the menin-

Mixed Lineage Leukemia (MLL) protein-protein interaction.[1][2][3] It functions by binding to

menin, a critical scaffold protein, thereby preventing its interaction with MLL fusion proteins.

This disruption inhibits the transcription of key target genes, such as HOXA9 and MEIS1, which

are essential for the proliferation of MLL-rearranged leukemia cells.[2][4]

Q2: In which solvents is M-525 soluble?

M-525 is known to be soluble in Dimethyl Sulfoxide (DMSO). While specific quantitative

solubility data for M-525 is not readily available in public literature, data for similar menin-MLL

inhibitors suggest a solubility of at least 10 mg/mL in DMSO, often requiring sonication or

gentle heating to fully dissolve. For aqueous solutions like Phosphate-Buffered Saline (PBS),

the solubility is expected to be significantly lower.
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Troubleshooting Guide: M-525 Solubility and
Precipitation
This guide addresses common issues related to the solubility and precipitation of M-525 during

experimental procedures.

Problem 1: M-525 is not dissolving properly in my solvent.

Question: I am having difficulty dissolving the M-525 powder. What can I do?

Answer:

Recommended Solvent: The primary recommended solvent for M-525 is DMSO.

Enhancing Dissolution: To aid dissolution, gentle warming (e.g., to 37°C) and sonication

are often effective. It is recommended to sonicate at a lower frequency to avoid potential

degradation of the compound.

Fresh Solvent: Ensure you are using anhydrous, high-quality DMSO, as absorbed

moisture can affect solubility.

Problem 2: My M-525 solution appears cloudy or has visible precipitate after preparation.

Question: I've prepared a stock solution of M-525 in DMSO, but it looks hazy. What could be

the cause?

Answer:

Incomplete Dissolution: The cloudiness may indicate that the compound has not fully

dissolved. Try further sonication or gentle warming as described above.

Supersaturation: You may have exceeded the solubility limit of M-525 in DMSO at room

temperature. While heating can increase solubility, the compound may precipitate out as

the solution cools. If this occurs, consider preparing a slightly more dilute stock solution.

Problem 3: M-525 precipitates when I dilute my DMSO stock solution into aqueous media (e.g.,

cell culture medium, PBS).
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Question: When I add my M-525 DMSO stock to my cell culture medium, a precipitate forms.

How can I prevent this?

Answer: This is a common issue when diluting a compound from a high-concentration

organic stock into an aqueous solution.

Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous

solution is low, typically below 0.5%, to minimize solvent-induced toxicity and precipitation.

Dilution Method:

Perform serial dilutions. Instead of a single large dilution, create intermediate dilutions in

your aqueous buffer.

Add the M-525 stock solution to the aqueous medium dropwise while vortexing or

stirring gently. This helps to disperse the compound quickly and can prevent localized

high concentrations that lead to precipitation.

Pre-warming the Medium: Warming the cell culture medium or PBS to 37°C before adding

the M-525 stock can sometimes improve solubility and prevent precipitation.

Serum in Media: The presence of serum in cell culture media can sometimes help to

stabilize small molecules and prevent precipitation. If you are using serum-free media, you

may be more likely to encounter precipitation issues.

Data Presentation
Table 1: Solubility of Menin-MLL Inhibitors in Common Solvents
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Compound Solvent Solubility Notes

M-525 DMSO Soluble

Specific quantitative

data not publicly

available. Formulation

in DMSO is

recommended.[5]

Menin-MLL inhibitor

20
DMSO 30 mg/mL (48.96 mM)

Sonication and

heating to 60°C are

recommended.

ML227 DMSO Up to 40 mM -

ML227 PBS (pH 7.4) 6.3 µM (3 µg/mL)
Low aqueous

solubility.

ML399 PBS (pH 7.4)
86.9 ± 8.2 μM (39

µg/mL)

Good aqueous

solubility for a menin-

MLL inhibitor.

Disclaimer: Quantitative solubility data for M-525 is limited. The data for related menin-MLL

inhibitors are provided for guidance.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of M-525 in DMSO

Materials:

M-525 powder (Molecular Weight: 725.92 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or sonicator (optional)
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Procedure:

Calculate the required mass of M-525:

For 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 725.92 g/mol * 1000 mg/g = 7.26 mg

Weigh the M-525 powder:

Carefully weigh out 7.26 mg of M-525 powder and place it in a sterile vial.

Add DMSO:

Add 1 mL of anhydrous, sterile DMSO to the vial containing the M-525 powder.

Dissolve the compound:

Vortex the solution vigorously for 1-2 minutes.

If the compound does not fully dissolve, you can use one of the following methods:

Sonication: Place the vial in a sonicator bath for 5-10 minutes, or until the solution is

clear.

Gentle Warming: Place the vial in a 37°C water bath for 5-10 minutes, vortexing

intermittently, until the solution is clear.

Storage:

Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term storage. For short-term storage

(days to weeks), 4°C is acceptable.[5]

Mandatory Visualizations
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Menin-MLL Signaling Pathway and M-525 Inhibition.
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Start: M-525 Precipitation Issue

Is the DMSO stock solution clear?

Action: Re-dissolve stock
- Sonicate

- Gentle warming (37°C)

No

Is precipitation occurring upon
dilution in aqueous media?

Yes

Action: Optimize Dilution Protocol
- Lower final DMSO% (<0.5%)

- Use serial dilutions
- Add dropwise while stirring

- Pre-warm aqueous media to 37°C

Yes

End: Solution is clear

NoIs the final concentration of
M-525 too high?

Action: Lower the final
working concentration

Yes

Still issues?
Contact Technical Support

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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